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Compound of Interest

Compound Name:
3-Cyclopropyl-2-methoxypropan-

1-amine

Cat. No.: B13293595

Get Quote

Executive Safety Summary
3-Cyclopropyl-2-methoxypropan-1-amine (CAS: 1781623-27-5) is a bifunctional building

block combining a primary aliphatic amine, a methoxy ether linkage, and a cyclopropyl ring.

This unique structure dictates a specific safety profile distinct from simple amines.

Core Hazard Classification (derived from structural analogs):

Severe Skin Corrosion (Category 1B): Primary aliphatic amines rapidly penetrate and

destroy dermal tissue.

Flammable Liquid (Category 3): Predicted flash point <60°C based on molecular weight and

ether functionality.

Ocular Damage (Category 1): Irreversible corneal opacity possible upon contact.

Reactivity: The cyclopropyl ring possesses significant ring strain (~27.5 kcal/mol), making it

susceptible to ring-opening reactions under strong acidic conditions or radical environments.
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Chemical Hazard Analysis & Incompatibilities
Effective safety relies on understanding why a chemical is dangerous, not just that it is

dangerous.

Functional Group Hazard Mechanism Operational Implication

Primary Amine (-NH₂)

High basicity (pKₐ ~10-11).

Reacts exothermically with

acids and electrophiles. Forms

carbamates with atmospheric

CO₂.

Corrosive. Must be handled

under inert atmosphere (N₂/Ar)

to prevent crusting/clogging of

septa.

Methoxy Ether (-OCH₃)

Increases lipophilicity,

facilitating rapid dermal

absorption. Potential for

peroxide formation (low risk

compared to secondary ethers,

but non-zero).

Systemic Toxicity. Standard

nitrile gloves may have

reduced breakthrough times

due to the ether moiety.

Cyclopropyl Ring High ring strain.[1]

Instability. Avoid strong Lewis

acids or radical initiators

unless part of the planned

reaction.

Personal Protective Equipment (PPE) Matrix
Critical Note: Standard laboratory nitrile gloves (4 mil) provide only splash protection for this

compound. The ether functionality can swell nitrile, reducing permeation time to <15 minutes.

PPE Selection Logic (Graphviz Diagram)
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Start: Assess Operation Scale

Analytical / Small Scale
(< 10 mL)

Preparative / Bulk
(> 10 mL or Transfer)

Gloves: Double Nitrile
(Outer: 5 mil, Inner: 4 mil)

Change every 30 mins

Eye: Chemical Splash Goggles
(Indirect Venting)

Gloves: Silver Shield® (Laminate)
or Heavy Gauge Neoprene

Eye: Face Shield + Goggles
(Full Face Protection)

Is Fume Hood Available?

Use Fume Hood
(Sash at proper height)

Yes

Full-Face Respirator
(ABEK1 or Organic Vapor Cartridge)

No (Emergency Only)

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection based on operational scale. Note the escalation to

laminate gloves for larger volumes due to the solvent-like properties of the ether group.

Detailed PPE Specifications
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Component
Standard Protocol
(<10 mL)

Bulk Protocol (>10
mL / Spills)

Technical
Justification

Hand Protection

Double Nitrile (min

0.11 mm). Inspect

inner glove for

staining upon

removal.

Laminate (EVOH/PE)

or Butyl Rubber. Do

not use Latex.

Ethers degrade latex

rapidly. Laminate films

(e.g., Ansell Barrier®)

offer >480 min

breakthrough time

against amine/ether

mixtures.

Eye Protection

Chemical Goggles

(ANSI Z87.1+). Safety

glasses are

insufficient due to

corrosive vapors.

Face Shield worn over

goggles.

Amine vapors can

bypass safety

glasses, causing "blue

haze" (glaucopsia)

and corneal edema.

Body Protection

Lab coat (100% cotton

or Nomex). Synthetic

blends can melt if

ignited.

Chemical-resistant

apron (Tychem® or

PVC) + Sleeve

covers.

Prevents saturation of

clothing which holds

corrosive liquid

against skin.

Respiratory
Fume hood (Face

velocity: 100 fpm).

Full-face respirator

with Organic

Vapor/Amine (OV/AM)

cartridges.

Amine odor threshold

is often higher than

the safe exposure

limit.

Operational Handling Protocol
A. Storage & Retrieval[2][3][4][5]

Environment: Store in a dedicated flammables cabinet, segregated from oxidizing agents

(e.g., peroxides, nitrates) and acids.

Inerting: The amine absorbs CO₂ from air to form solid carbamates. Always purge the

headspace with Nitrogen or Argon after use.

Visual Check: If the liquid appears cloudy or has a white crust on the cap, carbamate

formation has occurred. Filter through a glass frit under inert gas before use.
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B. Transfer Techniques
< 5 mL: Use a glass syringe with a Luer-lock tip. Avoid plastic syringes if possible, as the

ether moiety can leach plasticizers over time.

> 5 mL: Use the Cannula Transfer Method (Double-ended needle) using positive inert gas

pressure. This is a closed-system transfer that prevents fume release and moisture ingress.

C. Reaction Setup
Solvent Choice: Compatible with DCM, THF, and Toluene. Avoid acetone or ethyl acetate if

the amine is a reactant, as it may undergo Schiff base formation or aminolysis.

Exotherm Control: When adding to acid chlorides or isocyanates, cool the reaction vessel to

0°C. The reaction will be violent and instantaneous.

Emergency Response & Spill Management
Self-Validating Check:Before handling, locate the nearest safety shower and ensure the path is

clear.

Spill Response Workflow (Graphviz Diagram)
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Spill Detected

Evacuate Area & Alert Personnel

Assess Volume & Location

Minor Spill (< 50 mL)
Inside Fume Hood

Major Spill (> 50 mL)
Or Outside Hood

Cover with Dry Sand or
Amine-Specific Absorbent

Call EHS / Fire Dept
Do not attempt cleanup

Do NOT use Vinegar/Acid directly
(Exotherm Risk)

Collect into Hazardous Waste Bag
Label: 'Flammable Corrosive Debris'

Click to download full resolution via product page

Figure 2: Workflow for assessing and managing spills. Note the prohibition on direct acid

neutralization, which can generate dangerous heat and fumes.

First Aid Specifics
Skin Contact: Flush with water for 15 minutes minimum.[2] Do not use vinegar or acidic

neutralizing agents on the skin; the heat of neutralization will worsen the burn.
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Eye Contact: Flush for 15 minutes while holding eyelids open. Time is critical to prevent

permanent corneal clouding.

Inhalation: Move to fresh air immediately. If "blue haze" vision occurs, seek medical

attention; this indicates corneal edema.

Waste Disposal
Disposal Class:Flammable, Corrosive, Organic Base.

Segregation: Do not mix with acidic waste streams. This will cause violent boiling and

potential container rupture.

Container: Use HDPE or Glass containers. Avoid metal containers if the coating is unknown

(amines can corrode aluminum and zinc).

Labeling: Clearly mark as "Aliphatic Amine Waste - High pH."

Quenching (Small Scale): For trace residues in glassware, rinse with dilute HCl (1M) in a

fume hood to convert the volatile amine into the non-volatile hydrochloride salt before

washing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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